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An In-Depth Technical Guide to Peachflure: Chemical Structure, Properties, and Applications

Introduction
Peachflure, scientifically known as (Z)-icos-13-en-10-one, is a long-chain aliphatic ketone of

significant interest in the field of chemical ecology and integrated pest management.[1][2]

Initially, its name might suggest a role in fragrance chemistry, reminiscent of the aroma of

peaches. However, extensive research has identified its primary function as a potent sex

pheromone of the peach fruit moth (Carposina niponensis), a major agricultural pest.[2] This

guide provides a comprehensive technical overview of Peachflure, from its fundamental

chemical structure and properties to its synthesis and pivotal role in sustainable agriculture.

Chemical Structure and Nomenclature
The chemical identity of Peachflure is crucial for understanding its specific biological activity.

Its systematic IUPAC name is (Z)-icos-13-en-10-one.[1] The molecule consists of a twenty-

carbon chain with a ketone functional group at the 10th position and a cis (Z) double bond

between the 13th and 14th carbon atoms.[1] The specific stereochemistry of this double bond

is critical for its biological function as a pheromone.

The PubChem database also lists the (E)-isomer, (E)-icos-13-en-10-one, which has the same

molecular formula and connectivity but differs in the spatial arrangement around the double
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bond.[3] While both isomers exist, it is the (Z)-isomer that is predominantly recognized as the

primary component of the peach fruit moth sex pheromone.[2]

Caption: 2D Chemical Structure of Peachflure ((Z)-icos-13-en-10-one).

Physicochemical Properties
A thorough understanding of the physicochemical properties of Peachflure is essential for its

synthesis, formulation, and application in pest management strategies. The following table

summarizes the key computed properties available in the PubChem database.

Property Value Source

Molecular Formula C20H38O PubChem[3]

Molecular Weight 294.5 g/mol PubChem[3]

IUPAC Name (E)-icos-13-en-10-one PubChem[3]

XLogP3 7.9 PubChem[3]

Topological Polar Surface Area 17.1 Å² PubChem[3]

Heavy Atom Count 21 PubChem[3]

Complexity 242 PubChem[3]

Synthesis and Methodology
The synthesis of long-chain aliphatic ketones such as Peachflure requires precise control to

achieve the desired stereochemistry, which is crucial for its biological activity. While multiple

synthetic routes for similar long-chain ketones exist, a specific method for the stereoselective

synthesis of (13Z)-Eicos-13-en-10-one has been reported.[4] A general overview of a plausible

synthetic approach based on established organic chemistry principles is presented below.

General Synthetic Strategy
The synthesis of unsaturated ketones like Peachflure can often be achieved through the

coupling of two smaller carbon fragments. One common approach involves the use of

organometallic reagents.
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Conceptual Experimental Workflow:

Preparation of Key Intermediates: The synthesis would likely begin with the preparation of

two key building blocks: a C10 carbonyl-containing fragment and a C10 alkenyl fragment

with the desired (Z)-stereochemistry.

Coupling Reaction: These two fragments would then be coupled using a suitable cross-

coupling reaction, such as a Suzuki, Negishi, or Stille coupling. This step is critical for

forming the carbon-carbon bond at the desired position.

Purification: The final product would be purified using chromatographic techniques, such as

column chromatography, to isolate the desired (Z)-isomer from any starting materials,

byproducts, or other isomers.

Characterization: The structure and purity of the synthesized Peachflure would be confirmed

using analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.[3]

Synthesis of Peachflure

Preparation of C10 Carbonyl and C10 Alkenyl Intermediates Cross-Coupling Reaction Purification (e.g., Column Chromatography) Characterization (NMR, MS, IR)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Peachflure.

Biological Activity and Mechanism of Action
The primary biological role of Peachflure is as a sex pheromone for the male peach fruit moth.

[2] Female moths release minute quantities of this chemical into the atmosphere to attract

males for mating. The male moths possess highly specialized receptors in their antennae that

can detect Peachflure at very low concentrations.

Upon detection, the pheromone molecules bind to these receptors, triggering a cascade of

nerve impulses that result in a behavioral response in the male moth, namely upwind flight
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towards the source of the pheromone. This chemotactic behavior is highly specific to the

chemical structure of Peachflure, including the chain length, position of the ketone and double

bond, and the (Z)-stereochemistry of the double bond.

Application in Pest Management
The potent and specific biological activity of Peachflure makes it a valuable tool in integrated

pest management (IPM) programs for controlling the peach fruit moth. Its primary applications

are in:

Monitoring: Traps baited with synthetic Peachflure can be used to monitor the population of

male peach fruit moths in an orchard. This information helps growers to determine the

optimal timing for control measures.

Mating Disruption: By permeating an orchard with a high concentration of synthetic

Peachflure, the ability of male moths to locate calling females is severely impaired. This

"mating disruption" technique can significantly reduce the mating success and subsequent

larval infestation of the fruit.

The use of Peachflure as a biopesticide offers several advantages over conventional

insecticides, including high specificity to the target pest, low toxicity to non-target organisms,

and a reduced environmental footprint.[2]

Toxicology and Safety
While a detailed toxicological profile for Peachflure is not widely available in the public domain,

its use as a biopesticide suggests a favorable safety profile, particularly when compared to

broad-spectrum insecticides.[2] Pheromones are naturally occurring substances and are

generally considered to be of low toxicity to mammals and other non-target organisms.

Regulatory agencies typically require extensive safety testing before a pheromone-based

product can be registered for agricultural use.

Conclusion
Peachflure, or (Z)-icos-13-en-10-one, is a fascinating molecule that bridges the fields of

organic chemistry and chemical ecology. Its identification as the sex pheromone of the peach

fruit moth has led to the development of environmentally benign and highly effective pest
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management strategies. Further research into the biosynthesis of Peachflure in the moth and

the development of more efficient synthetic routes will continue to enhance its utility in

sustainable agriculture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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